Cas no 1221723-04-1 (1-(2,2,2-trifluoroethoxy)propan-2-amine hydrochloride)

• Product name: 1-(2,2,2-trifluoroethoxy)propan-2-amine hydrochloride
• CAS No: 1221723-04-1
• MF: C₅H₁₁ClF₃NO
• MW: 193.595151185989
• CID: 4578742

1-(2,2,2-trifluoroethoxy)propan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,2,2-trifluoroethoxy)propan-2-amine hydrochloride

• Inchi： 1S/C5H10F3NO.ClH/c1-4(9)2-10-3-5(6,7)8;/h4H,2-3,9H2,1H3;1H
• InChI Key： ILVPCBLAUAEINX-UHFFFAOYSA-N
• SMILES： C(OCC(F)(F)F)C(N)C.[H]Cl

Experimental Properties

• Melting Point: 55-57 °C

1-(2,2,2-trifluoroethoxy)propan-2-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-(2,2,2-trifluoroethoxy)propan-2-amine hydrochloride

Research Brief on 1-(2,2,2-trifluoroethoxy)propan-2-amine hydrochloride (CAS: 1221723-04-1)

1-(2,2,2-trifluoroethoxy)propan-2-amine hydrochloride (CAS: 1221723-04-1) is a novel chemical entity that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoroethoxy and amine functional groups, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have explored its potential as a modulator of central nervous system (CNS) targets, particularly in the context of neurological disorders such as depression, anxiety, and chronic pain.

The synthesis of 1-(2,2,2-trifluoroethoxy)propan-2-amine hydrochloride involves a multi-step process, with the trifluoroethoxy group playing a critical role in enhancing the compound's metabolic stability and bioavailability. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in preclinical and clinical studies. The hydrochloride salt form further enhances its solubility, making it suitable for formulation development.

In vitro and in vivo studies have demonstrated that 1-(2,2,2-trifluoroethoxy)propan-2-amine hydrochloride exhibits high affinity for specific neurotransmitter receptors, including serotonin and norepinephrine transporters. These findings suggest its potential as a dual reuptake inhibitor, which could offer advantages over existing monoaminergic drugs in terms of efficacy and side effect profiles. Mechanistic studies have also revealed its role in modulating synaptic plasticity, which may underlie its therapeutic effects in mood and cognitive disorders.

Recent preclinical trials have evaluated the safety and pharmacokinetics of 1-(2,2,2-trifluoroethoxy)propan-2-amine hydrochloride. The compound has shown favorable absorption and distribution profiles, with minimal off-target effects. Notably, its ability to cross the blood-brain barrier efficiently has been a key focus, as this property is critical for its CNS applications. Toxicology studies have indicated a wide therapeutic window, supporting its progression to clinical trials.

Emerging data from early-phase clinical trials highlight the compound's potential as a next-generation therapeutic for treatment-resistant depression. Preliminary results indicate significant improvements in patient outcomes, with a reduced incidence of adverse effects compared to current standard treatments. These findings are particularly encouraging given the growing need for safer and more effective antidepressants.

In addition to its CNS applications, 1-(2,2,2-trifluoroethoxy)propan-2-amine hydrochloride is being investigated for its anti-inflammatory and analgesic properties. Recent studies have shown that it can modulate inflammatory pathways, suggesting potential utility in chronic pain conditions and autoimmune diseases. This dual functionality positions it as a versatile candidate for multifactorial diseases.

Future research directions for 1-(2,2,2-trifluoroethoxy)propan-2-amine hydrochloride include optimizing its formulation for extended-release applications and exploring its combination with other therapeutic agents. Additionally, ongoing studies aim to elucidate its long-term safety profile and potential for personalized medicine approaches. The compound's unique chemical structure and broad pharmacological activity make it a compelling subject for further investigation in the chemical biology and pharmaceutical fields.